Cas no 502657-04-7 (1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-)
502657-04-7 structure
Product Name:1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
CAS No:502657-04-7
MF:C11H9N3O
MW:199.208661794662
CID:1563871
Update Time:2024-08-24
1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
- 1H-1,2,4-Triazole, 1-[4-(2-propyn-1-yloxy)phenyl]-
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- Inchi: 1S/C11H9N3O/c1-2-7-15-11-5-3-10(4-6-11)14-9-12-8-13-14/h1,3-6,8-9H,7H2
- InChI Key: LEDBNNOCEJDBJO-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCC#C)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 199.07467
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 379.1±52.0 °C(Predicted)
- PSA: 39.94
- pka: 2.47±0.10(Predicted)
1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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